2-(Imidazo[1,2-a]pyrimidin-2-ylmethoxy)-1-naphthaldehyde

• IUPAC Name: 2-(imidazo[1,2-a]pyrimidin-2-ylmethoxy)naphthalene-1-carbaldehyde
• InChI: InChI=1S/C18H13N3O2/c22-11-16-15-5-2-1-4-13(15)6-7-17(16)23-12-14-10-21-9-3-8-19-18(21)20-14/h1-11H,12H2
• InChI Key: HQRHBPYHHRLVMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=O)OCC3=CN4C=CC=NC4=N3
• Molecular Formula: C18H13N3O2
• Molecular Weight: 303.3 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidines has been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies viz., multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation. A new approach to manufacturing 2-arylsubstituted imidazo[1,2-a]pyrimidines efficiently has been reported.

Molecular Structure Analysis

The optimized molecular structure and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] were obtained by the b3lyp/6–31G method.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines have been functionalized through different chemosynthetic methodologies viz., multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation. The formation of differently substituted products was explained by a concurrent ketimine and Ortoleva–King type reaction intermediated transformations.

Physical And Chemical Properties Analysis

“2-(Imidazo[1,2-a]pyrimidin-2-ylmethoxy)-1-naphthaldehyde” is a solid substance. Its empirical formula is C15H12N2O2 and its molecular weight is 252.27. The iron (II) complexes are high-spin in solution at room temperature.

Scientific Research Applications

Optoelectronic Devices

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Sensors

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Anti-Cancer Drugs

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Confocal Microscopy and Imaging

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Synthesis of Biologically Active Molecules

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Development of Covalent Inhibitors

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Catalysis

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Anti-Tuberculosis Agents

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Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. It is classified as a Combustible Solid under the Storage Class Code 11.

Future Directions

The future directions for “2-(Imidazo[1,2-a]pyrimidin-2-ylmethoxy)-1-naphthaldehyde” could involve further exploration of its potential applications in medicinal chemistry, given the interest in imidazo[1,2-a]pyrimidines. Additionally, the development of greener protocols for the synthesis of highly functionalized motifs with medicinal value is an attractive research thrust area.

Mechanism of Action

Target of Action

The primary target of 2-(Imidazo[1,2-a]pyrimidin-2-ylmethoxy)-1-naphthaldehyde is the KRAS G12C . This protein plays a crucial role in cell signaling pathways, and mutations in this protein are often associated with various types of cancers .

Mode of Action

The compound interacts with its target through a covalent bond, acting as a covalent inhibitor . This interaction results in the inhibition of the KRAS G12C protein, thereby disrupting the signaling pathways it is involved in .

Biochemical Pathways

The compound affects the KRAS signaling pathway . By inhibiting the KRAS G12C protein, it disrupts the normal functioning of this pathway, which can lead to the suppression of cancer cell proliferation .

Result of Action

The inhibition of the KRAS G12C protein by 2-(Imidazo[1,2-a]pyrimidin-2-ylmethoxy)-1-naphthaldehyde can lead to a decrease in cancer cell proliferation . This makes the compound a potential therapeutic agent for treating cancers associated with KRAS G12C mutations .